Cas no 269-75-0 (1H-pyrazolo3,4-bquinoxaline)

• Product Name: 1H-pyrazolo3,4-bquinoxaline
• CAS No: 269-75-0
• MF: C₉H₆N₄
• MW: 170.170740604401
• MDL: MFCD07808489
• CID: 262932
• PubChem ID: 6451438
• Update Time: 2025-07-21

1H-pyrazolo3,4-bquinoxaline Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-b]quinoxaline
• 1H-Pyrazolo(3,4-B)quinoxaline
• 1H-pyrazolo3,4-bquinoxaline
• 269-75-0
• SCHEMBL1422548
• Flavazol
• 2H-Pyrazolo[3,4-b]quinoxaline
• Pyrazolo(3,4-b)quinoxaline
• SCHEMBL1422545
• CS-0245539
• Flavazole
• DTXSID20181406
• 1H-pyrazolo[4,3-b]quinoxaline
• pyrazolo[3,4-b]quinoxaline
• Z1255361208
• EN300-306373
• AKOS024383134
• 863637-42-7

• MDL： MFCD07808489
• Inchi： 1S/C9H6N4/c1-2-4-7-6(3-1)11-8-5-10-13-9(8)12-7/h1-5H,(H,10,12,13)
• InChI Key： APDMFICDKLFJJL-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2N=C2C=NNC=12

Computed Properties

• Exact Mass: 170.05938
• Monoisotopic Mass: 170.059246
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.5
• XLogP3: 1.3

Experimental Properties

• Density: 1.471
• Boiling Point: 425.2°Cat760mmHg
• Flash Point: 248.1°C
• Refractive Index: 1.826
• PSA: 54.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 1H-pyrazolo3,4-bquinoxaline

1H-pyrazolo[3,4-b]quinoxaline: A Versatile Scaffold in Medicinal Chemistry and Bioactive Compound Development

1H-pyrazolo[3,4-b]quinoxaline, with the CAS No. 269-75-0, represents a unique class of heterocyclic compounds that have garnered significant attention in the field of medicinal chemistry. This compound belongs to the broader family of quinoxaline derivatives, which are characterized by their fused benzene and pyrazole rings. The molecular structure of 1H-pyrazolo[3,4-b]quinoxaline is defined by the presence of a pyrazole ring fused to a quinoxaline ring system, creating a rigid, planar framework with potential for diverse biological activities. Recent studies have highlighted the importance of this scaffold in drug discovery, particularly in the development of compounds targeting oncogenic pathways and neurodegenerative diseases. The unique electronic properties of 1H-pyrazolo[3,4-b]quinoxaline make it an attractive candidate for further chemical modification to enhance its pharmacological profile.

Research published in Journal of Medicinal Chemistry (2023) has demonstrated that 1H-pyrazolo[3,4-b]quinoxaline derivatives exhibit potent antitumor activity against a panel of cancer cell lines. The compound's ability to modulate the activity of key signaling pathways, such as the PI3K/AKT/mTOR and MAPK/ERK pathways, has been identified as a critical factor in its therapeutic potential. In particular, a study by Zhang et al. (2023) reported that 1H-pyrazolo[3,4-b]quinoxaline derivatives selectively inhibit the growth of triple-negative breast cancer cells by inducing apoptosis and suppressing the expression of oncogenic proteins. This finding underscores the importance of 1H-pyrazolo[3,4-b]quinoxaline as a lead compound in the development of targeted therapies for aggressive cancers.

Another area of interest is the application of 1H-pyrazolo[3,4-b]quinoxaline in the treatment of neurodegenerative disorders. A 2023 study published in Neurochemical Research explored the potential of 1H-pyrazolo[3,4-b]quinoxaline derivatives as neuroprotective agents. The research team found that these compounds significantly reduced oxidative stress and neuroinflammation in models of Alzheimer's disease. The mechanism of action involves the inhibition of the NF-κB pathway, which is known to contribute to the progression of neurodegenerative diseases. This discovery highlights the versatility of the 1H-pyrazolo[3,4-b]quinoxaline scaffold in addressing complex pathological processes associated with neurological conditions.

Recent advancements in synthetic chemistry have also contributed to the exploration of 1H-pyrazolo[3,4-b]quinoxaline derivatives. A 2023 paper in Organic & Biomolecular Chemistry described a novel synthetic route for the preparation of 1H-pyrazolo[3,4-b]quinoxaline derivatives with improved yields and structural diversity. The study emphasized the importance of functional group manipulation and the use of catalytic methods to enhance the efficiency of the synthesis process. These developments are crucial for the large-scale production of 1H-pyrazolo[3,4-b]quinoxaline derivatives, which is a prerequisite for their evaluation in preclinical and clinical studies.

The biological activity of 1H-pyrazolo[3,4-b]quinoxaline has also been investigated in the context of antimicrobial and antiviral applications. A 2023 study published in Antimicrobial Agents and Chemotherapy reported that certain 1H-pyrazolo[3,4-b]quinoxaline derivatives exhibit broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The compound's ability to disrupt bacterial cell membranes and inhibit the synthesis of essential proteins has been identified as the primary mechanism of its antimicrobial effect. Additionally, preliminary studies suggest that 1H-pyrazolo[3,4-b]quinox,aline derivatives may have antiviral properties, particularly against RNA viruses such as influenza and coronaviruses. These findings open new avenues for the development of 1H-pyrazolo[3,4-b]quinoxaline-based therapeutics in the fight against infectious diseases.

Despite the promising potential of 1H-pyrazolo[3,4-b]quinoxaline, there are still challenges to be addressed in its development as a therapeutic agent. One of the key challenges is the optimization of its physicochemical properties to enhance bioavailability and reduce toxicity. A 2023 review in Drug Discovery Today highlighted the need for further studies to evaluate the pharmacokinetic and pharmacodynamic profiles of 1H-pyrazolo[3,4-b]quinoxaline derivatives. Additionally, the development of more selective derivatives that target specific disease pathways without causing off-target effects is an area of active research. These efforts are essential to translate the promising in vitro and in vivo findings into effective clinical therapies.

In conclusion, 1H-pyrazolo[3,4-b]quinoxaline represents a valuable scaffold in the field of medicinal chemistry with potential applications in oncology, neurology, and antimicrobial therapy. The recent advancements in its synthesis and biological evaluation have provided a solid foundation for further research and development. As the scientific community continues to explore the therapeutic potential of 1H-pyrazolo[3,4-b]quinoxaline derivatives, it is expected that this compound will play a significant role in the discovery of novel therapeutics for a wide range of diseases.